Cas no 2649081-88-7 (5-Bromo-2-fluoro-3-isocyanatopyridine)

• Product Name: 5-Bromo-2-fluoro-3-isocyanatopyridine
• CAS No: 2649081-88-7
• MF: C₆H₂BrFN₂O
• MW: 216.995283603668
• CID: 5569607
• PubChem ID: 165594751
• Update Time: 2023-07-11

5-Bromo-2-fluoro-3-isocyanatopyridine Chemical and Physical Properties

Names and Identifiers

• EN300-1592461
• 2649081-88-7
• 5-bromo-2-fluoro-3-isocyanatopyridine
• 5-Bromo-2-fluoro-3-isocyanatopyridine

• Inchi： 1S/C6H2BrFN2O/c7-4-1-5(10-3-11)6(8)9-2-4/h1-2H
• InChI Key： FOMQMRMYPHSFPQ-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=C1)N=C=O)F

Computed Properties

• Exact Mass: 215.93345g/mol
• Monoisotopic Mass: 215.93345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 42.3Ų